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Compound of Interest

Compound Name: Benz(a)anthracene-d12

CAS No.: 1718-53-2

Cat. No.: B049388

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of Benz(a)anthracene-d12, a critical tool in

modern analytical chemistry. We will delve into its fundamental properties, its pivotal role as an

internal standard in isotope dilution mass spectrometry, and practical guidance for its

application in the quantitative analysis of polycyclic aromatic hydrocarbons (PAHs).

Core Properties of Benz(a)anthracene-d12
Benz(a)anthracene-d12 is a deuterated form of Benz(a)anthracene, a polycyclic aromatic

hydrocarbon (PAH) formed from the incomplete combustion of organic matter.[1] The

replacement of hydrogen atoms with their heavier isotope, deuterium, renders it an ideal

internal standard for quantitative analysis, particularly in chromatographic and mass

spectrometric methods.[2][3]
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Property Value Source(s)

CAS Number 1718-53-2 [4][5][6]

Molecular Formula C₁₈D₁₂ [3][5]

Molecular Weight ~240.36 g/mol [2][3][5]

Synonyms
Tetraphene-d12, 1,2-

Benzanthracene-d12
[5]

Appearance

Colorless leaflets or plates, or

coarse gold powder with a

greenish-yellow fluorescence.

[7]

The Principle of Isotope Dilution Mass Spectrometry
(IDMS)
The use of Benz(a)anthracene-d12 as an internal standard is a cornerstone of isotope dilution

mass spectrometry (IDMS), a powerful technique for highly accurate and precise quantification.

[3][4] This method is particularly valuable when analyzing complex matrices where analyte loss

during sample preparation is a significant concern.

The core principle of IDMS lies in the addition of a known amount of an isotopically labeled

standard (in this case, Benz(a)anthracene-d12) to the sample at the very beginning of the

analytical workflow.[8] Because the deuterated standard is chemically and physically almost

identical to the native (non-labeled) analyte, it experiences the same losses during extraction,

cleanup, and instrumental analysis.[8]

Mass spectrometry can readily distinguish between the native analyte and the deuterated

standard due to their mass difference.[8] By measuring the ratio of the native analyte to the

isotopically labeled internal standard in the final extract, the initial concentration of the analyte

in the sample can be accurately calculated, effectively correcting for any procedural variations.

[4]

Application in Polycyclic Aromatic Hydrocarbon
(PAH) Analysis
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Benz(a)anthracene is one of several PAHs classified as a potential human carcinogen by the

U.S. Environmental Protection Agency (EPA).[6] Consequently, its accurate quantification in

environmental samples (such as soil, water, and air) and in various consumer products is of

paramount importance for human health and environmental monitoring.[9]

Deuterated PAHs, including Benz(a)anthracene-d12, are commonly used as internal

standards in EPA methods for PAH analysis, such as those based on gas chromatography-

mass spectrometry (GC-MS).[10][11][12] The use of these standards enhances the reliability

and comparability of data across different laboratories and studies.

Experimental Workflow for PAH Analysis using
Benz(a)anthracene-d12
The following diagram illustrates a typical workflow for the analysis of PAHs in an

environmental sample using Benz(a)anthracene-d12 as an internal standard.
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Sample Preparation

Instrumental Analysis

Data Processing

1. Sample Collection
(e.g., Soil, Water)

2. Spiking with
Benz(a)anthracene-d12

(Known Amount)

3. Extraction
(e.g., SPE, LLE)

4. Sample Cleanup
(e.g., Silica Gel)

5. Concentration

6. GC-MS Analysis

7. Peak Integration
(Native & Deuterated)

8. Calculate Area Ratio

9. Quantification
(Using Calibration Curve)

Click to download full resolution via product page

Caption: Workflow for PAH analysis using a deuterated internal standard.
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Experimental Protocol: Preparation of a
Benz(a)anthracene-d12 Standard Solution
The following is a general protocol for the preparation of a stock and working standard solution

of Benz(a)anthracene-d12. Always consult the Certificate of Analysis for lot-specific purity and

follow your laboratory's safety protocols.

Materials:

Benz(a)anthracene-d12 (neat solid)

High-purity solvent (e.g., acetone:hexane (50:50, v/v))[13]

Class A volumetric flasks (e.g., 10 mL, 20 mL)[13]

Analytical balance

Membrane filter (0.22 µm, Nylon)[13]

Procedure:

2.5. Internal Standard Stock Solution Preparation:[13]

Accurately weigh approximately 10 mg of Benz(a)anthracene-d12 into a 10-mL volumetric

flask.

Dissolve the solid in the acetone:hexane (50:50, v/v) solution.

Dilute to the mark with the same solvent. This will be your internal standard stock solution.

Store the stock solution in a refrigerator and protect it from light.

2.6. Working Internal Standard Solution Preparation:[13]

When ready to use, allow the stock solution to come to room temperature.

Perform a serial dilution of the stock solution with the acetone:hexane (50:50, v/v) solution to

achieve the desired final concentration for spiking into your samples and calibration
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standards (e.g., 200 ng/mL).

The Importance of Isotopic Purity
The accuracy of the IDMS method is directly dependent on the isotopic purity of the deuterated

standard.[14] High isotopic purity (typically >98 atom % D) is crucial to ensure that the

contribution of any unlabeled analyte in the standard is negligible and does not interfere with

the quantification of the native analyte in the sample.[14] Always refer to the supplier's

Certificate of Analysis for the specific isotopic enrichment of the lot you are using.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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